Cas no 1903648-90-7 ((3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone)

• Product Name: (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• CAS No: 1903648-90-7
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 6303544
• PubChem ID: 92075632
• Update Time: 2025-10-16

(3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)-(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)methanone
• AKOS025338580
• 12-(3-methoxybenzoyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene
• (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• 1903648-90-7
• CHEMBL5017462
• F6471-2034

• Inchi： 1S/C17H17N3O2/c1-22-13-4-2-3-11(7-13)17(21)20-12-5-6-16(20)14-9-18-10-19-15(14)8-12/h2-4,7,9-10,12,16H,5-6,8H2,1H3
• InChI Key： TYQBRLLRRPWTCO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1C2C3=CN=CN=C3CC1CC2

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone

Introduction to (3-Methoxyphenyl)((5R,8S)-6,7,8,9-Tetrahydro-5H-5,8-Epiminocyclohepta[d]Pyrimidin-10-yl)Methanone (CAS No. 1903648-90-7)

The compound (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone with CAS No. 1903648-90-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and development. Recent studies have highlighted its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone is characterized by a methanone group bridging a 3-methoxyphenyl moiety and a bicyclic system. The bicyclic framework consists of a cycloheptapyrimidine ring system with specific stereochemistry at positions 5R and 8S. This configuration is critical for the compound's biological activity and selectivity. The synthesis of this compound involves multi-step organic reactions, including coupling reactions and stereocontrolled cyclizations, which are detailed in recent publications.

Biological Activity and Mechanism of Action

Recent research has demonstrated that (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone exhibits potent biological activity in various assays. It has been shown to inhibit key enzymes involved in cellular signaling pathways, making it a promising lead compound for the development of new therapeutic agents. For instance, studies have revealed its ability to modulate protein kinases and other targets associated with cancer and inflammatory diseases.

Applications in Drug Discovery

The compound's unique structure and biological profile suggest its potential use in drug discovery programs targeting diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Researchers have explored its ability to cross the blood-brain barrier and its pharmacokinetic properties in preclinical models. These findings underscore its potential as a lead compound for further optimization into clinical candidates.

Recent Advances and Future Directions

In the past few years, advancements in computational chemistry and high-throughput screening have enabled researchers to better understand the structure-activity relationships (SAR) of (3-methoxyphenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone. Computational models have provided insights into its binding modes with target proteins, guiding the design of more potent analogs. Future studies are expected to focus on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models.

Conclusion

In summary,(3-methoxyphenyl)((5R,8S)-6,7